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Compound of Interest

Compound Name: 2-Methylanisole

Cat. No.: B146520 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Methylanisole

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 2-
Methylanisole (CAS No. 578-58-5), tailored for laboratory and drug development settings. The

following sections detail the physical and chemical properties, hazard identification, safety

precautions, and emergency procedures associated with this compound.

Chemical and Physical Properties
2-Methylanisole, also known as 1-methoxy-2-methylbenzene, is a colorless to pale yellow

liquid with a distinct sweet, floral odor.[1][2][3] It is used as a fragrance ingredient, a flavoring

agent, and a 'green' solvent in various industrial and laboratory applications.[1][4]

Table 1: Physical and Chemical Properties of 2-Methylanisole
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Property Value Source(s)

Molecular Formula C₈H₁₀O

Molecular Weight 122.16 g/mol

Appearance Colorless to pale yellow liquid

Odor Sweet, floral, pungent

Boiling Point 170-172 °C (338-342 °F)

Melting Point -34.1 °C

Flash Point 51.3 °C (125.6 °F) - closed cup

Density 0.985 g/mL at 25 °C

Vapor Pressure 1.5 mmHg at 25 °C

Water Solubility Insoluble/Immiscible

Solubility in other solvents
Soluble in alcohol, ether, and

oils

log Pow (Octanol/Water

Partition Coefficient)
2.74

Refractive Index n20/D 1.516

Hazard Identification and Classification
2-Methylanisole is classified as a flammable liquid. While comprehensive toxicological data is

not available, it is considered harmful if swallowed and may cause irritation to the skin, eyes,

and respiratory tract.

Table 2: GHS Hazard Classification for 2-Methylanisole
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Source:

NFPA 704 Diamond:

Health (Blue): 0 - Poses no health hazard, no precautions necessary.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient

temperature before ignition can occur.

Instability/Reactivity (Yellow): 0 - Normally stable, even under fire exposure conditions, and is

not reactive with water.

Special (White): None

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

crucial to minimize exposure and ensure safety in the laboratory.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Table 3: Recommended Personal Protective Equipment
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Body Part Protection Standards/Specifications

Eyes/Face
Safety glasses with side-

shields or a face shield.

NIOSH (US) or EN 166 (EU)

approved.

Skin

Chemical-resistant gloves

(e.g., PVC), lab coat, and other

protective clothing.

Inspect gloves before use.

Respiratory

An air-purifying respirator with

an appropriate filter (e.g., type

ABEK) may be necessary if

ventilation is inadequate or

exposure limits are exceeded.

NIOSH (US) or CEN (EU)

approved.

Sources:

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling and before breaks.

Ground and bond containers when transferring material to prevent static discharge.

Storage and Disposal
Storage

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other

ignition sources.

Keep containers tightly closed and sealed upright to prevent leakage.

Store in a flammables-area.

Incompatible with strong oxidizing agents.
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Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

Do not allow the product to enter drains.

Empty containers may retain product residue and can be hazardous.

Emergency Procedures
First Aid Measures
Table 4: First Aid Procedures for 2-Methylanisole Exposure

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops.

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.

Sources:

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam for

small fires. Water spray can be used to cool containers.

Unsuitable Extinguishing Media: Large amounts of water are ineffective.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back. Containers may explode when heated.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.

Avoid breathing vapors and ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or waterways.

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable, closed container for disposal. Use spark-proof tools and explosion-

proof equipment during cleanup.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-Methylanisole are not

readily available in the public domain. However, a generalized workflow for assessing the acute

oral toxicity of a similar chemical in a research setting is provided below. This is a

representative protocol and should be adapted based on specific institutional guidelines and

regulatory requirements.

Generalized Protocol for Acute Oral Toxicity Study
This protocol is based on OECD Guideline 420 for the Acute Oral Toxicity - Fixed Dose

Procedure.

Objective: To determine the acute oral toxicity of 2-Methylanisole.
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Materials:

2-Methylanisole

Vehicle for administration (e.g., corn oil)

Test animals (e.g., female rats)

Oral gavage needles

Cages with appropriate bedding

Calibrated balance

Methodology:

Animal Acclimatization: Acclimate animals to laboratory conditions for at least 5 days.

Dose Preparation: Prepare the appropriate dose concentrations of 2-Methylanisole in the

selected vehicle.

Administration: Administer a single oral dose of 2-Methylanisole to the animals using a

gavage needle.

Observation: Observe the animals for clinical signs of toxicity immediately after dosing and

periodically for at least 14 days.

Data Collection: Record all signs of toxicity, including changes in skin, fur, eyes, and

behavior. Record body weights prior to dosing and at regular intervals thereafter. Record any

mortalities.

Necropsy: At the end of the observation period, perform a gross necropsy on all surviving

animals.

Data Analysis: Analyze the data to determine the LD50 (if applicable) and identify any target

organs of toxicity.

Visualizations
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Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-Methylanisole in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://cymitquimica.com/cas/578-58-5/
https://wap.guidechem.com/encyclopedia/2-methylanisole-dic5241.html
https://www.chemicalbull.com/products/2-methoxytoluene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylanisole
https://www.benchchem.com/product/b146520#2-methylanisole-safety-handling-and-storage-precautions
https://www.benchchem.com/product/b146520#2-methylanisole-safety-handling-and-storage-precautions
https://www.benchchem.com/product/b146520#2-methylanisole-safety-handling-and-storage-precautions
https://www.benchchem.com/product/b146520#2-methylanisole-safety-handling-and-storage-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146520?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

